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Compound of Interest

Compound Name: Antibacterial agent 140 chloride

Cat. No.: B15568567 Get Quote

In-Depth Technical Guide: Antibacterial Agent
140 Chloride (Ru2)
This technical guide provides a comprehensive overview of the novel antibacterial agent,

designated as "Antibacterial agent 140 chloride" by commercial suppliers and identified as a

multifunctional ruthenium (II) polypyridine complex, herein referred to as Ru2, in the primary

scientific literature. This document is intended for researchers, scientists, and drug

development professionals interested in the potential of this compound as a selective Gram-

positive antibacterial agent.

Introduction
Antibacterial agent 140 chloride (Ru2) is a first-in-class ruthenium-based photosensitizer

exhibiting aggregation-induced emission (AIE) characteristics.[1] This property allows for

selective detection and elimination of Gram-positive bacteria.[1] Its mechanism of action is

centered around a specific interaction with lipoteichoic acids (LTA) present in the cell walls of

Gram-positive bacteria, leading to aggregation of the compound and subsequent activation of

its photodynamic therapeutic (PDT) properties upon light irradiation.[1][2]

Commercial Availability
Antibacterial agent 140 chloride is available from several chemical suppliers for research

purposes. The commercial availability and product details are summarized in the table below.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

TargetMol

Antibacterial

agent 140

chloride

T78903 >98% 1mg, 5mg, 10mg

Amsbio

Antibacterial

agent 140

chloride

AMS.T78903-5-

MG
Not Specified 5 mg

MedChemExpres

s

Antibacterial

agent 140

chloride

HY-149801A Not Specified 1mg, 5mg, 10mg

Immunomart

Antibacterial

agent 140

chloride

T78903 Not Specified
Currently out of

stock

Physicochemical Properties
Property Value Reference

Molecular Formula C61H44Cl2N8Ru2 [2]

Molecular Weight 1162.1 g/mol [2]

Appearance Not Specified -

Solubility Soluble in DMSO [2]

CAS Number Not Assigned [3]

In Vitro Antibacterial Activity
The in vitro antibacterial efficacy of Ru2 has been demonstrated against Staphylococcus

aureus (S. aureus). The compound exhibits both dark toxicity and significantly enhanced

phototoxicity upon light exposure.
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Organism Condition
Concentration
(µg/mL)

Inhibition (%) Reference

S. aureus Dark 0.1 78 [2]

S. aureus Dark 5 0 [2]

S. aureus
Light (120s

exposure)

Very Low

Concentrations
~100 [2]

In Vivo Efficacy
In a murine wound infection model using S. aureus, Ru2 demonstrated significant therapeutic

potential.

Animal Model Treatment Dosage Outcome Reference

Female Kunming

Mice
Topical 20 µg/mL (50 µL)

Nearly full wound

healing after 7

days

[2]

Cytotoxicity
The cytotoxic profile of Ru2 was evaluated in HeLa cells.

Cell Line Condition
Concentration
(µg/mL)

Cell Viability
(%)

Reference

HeLa Dark 0.1 - 5 > 80 [2]

HeLa Light ≤ 32 µM > 73 [2]

Experimental Protocols
In Vitro Antibacterial Assay

Bacterial Culture:S. aureus is cultured in Luria-Bertani (LB) broth overnight at 37°C.
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Preparation of Bacterial Suspension: The overnight culture is diluted to a final concentration

of 10^7 colony-forming units (CFU)/mL in phosphate-buffered saline (PBS).

Treatment: The bacterial suspension is incubated with varying concentrations of Ru2 (0.1-5

µg/mL) for 1 hour in the dark.

Light Exposure: For phototoxicity assessment, the treated bacterial suspension is exposed to

light for 120 seconds. A control group is kept in the dark.

Quantification of Viability: The bacterial viability is determined by plating serial dilutions of the

treated suspensions onto LB agar plates. The plates are incubated at 37°C for 18-24 hours,

and the colonies are counted. The inhibition rate is calculated relative to the untreated

control.

In Vivo Wound Infection Model
Animal Model: Female Kunming mice are used for the study.

Wound Creation: A full-thickness dermal wound is created on the dorsal side of the mice.

Infection: A suspension of S. aureus is topically applied to the wound.

Treatment: A solution of Ru2 (20 µg/mL) is topically applied to the infected wound.

Monitoring: The wound healing process is monitored and photographed daily for up to 10

days. The wound size is measured to assess the therapeutic efficacy.

Visualizations
Proposed Mechanism of Action
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Caption: Proposed mechanism of action of Antibacterial agent 140 chloride (Ru2).

Experimental Workflow for In Vitro Antibacterial Testing
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Caption: Workflow for in vitro photodynamic antibacterial testing of Ru2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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